Cas no 402755-94-6 (Coenzyme A, S-(4-nitro-2-butenoate) (9CI))

402755-94-6 structure

Product Name:Coenzyme A, S-(4-nitro-2-butenoate) (9CI)

CAS No:402755-94-6

MF:C₂₅H₃₉N₈O₁₉P₃S

MW:880.605647325516

CID:5598746

Update Time:2023-09-01

Coenzyme A, S-(4-nitro-2-butenoate) (9CI) Chemical and Physical Properties

- Coenzyme A, S-(4-nitro-2-butenoate) (9CI)
- Inchi： 1S/C25H39N8O19P3S/c1-25(2,20(37)23(38)28-6-5-15(34)27-7-9-56-16(35)4-3-8-33(39)40)11-49-55(46,47)52-54(44,45)48-10-14-19(51-53(41,42)43)18(36)24(50-14)32-13-31-17-21(26)29-12-30-22(17)32/h3-4,12-14,18-20,24,36-37H,5-11H2,1-2H3,(H,27,34)(H,28,38)(H,44,45)(H,46,47)(H2,26,29,30)(H2,41,42,43)/b4-3+/t14-,18-,19-,20+,24-/m1/s1
- InChI Key： VMDMOKQDJAFRDO-GLTODZKNSA-N
- SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)/C=C/CN(=O)=O)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O

13013-02-0

85-61-0

402755-94-6

157786-88-4

Reaction Conditions

1.1R:NaOH, S:H2O
2.1
3.1R:R:Ferrocenium PF6, R:NH4+ •HCO2-, S:H2O

Reference

: Alternate Substrates of Human Glutaryl-CoA Dehydrogenase: Structure and Reactivity of Substrates, and Identification of a Novel 2-Enoyl-CoA Product

By Rao, K. Sudhindra et al, Biochemistry, 2002, 41(4), 1274-1284

191473-48-0

402755-94-6

2385-88-8

157786-88-4

Reaction Conditions

1.1 Reagents: Ammonium formate , Oxygen , Glutaryl coenzyme A dehydrogenase Solvents: Water

Reference

: Alternate Substrates of Human Glutaryl-CoA Dehydrogenase: Structure and Reactivity of Substrates, and Identification of a Novel 2-Enoyl-CoA Product

Rao, K. Sudhindra; et al, Biochemistry, 2002, 41(4), 1274-1284

16488-43-0

85-61-0

402755-94-6

2385-88-8

157786-88-4

Reaction Conditions

1.1 -
2.1 Reagents: Ammonium formate , Oxygen , Glutaryl coenzyme A dehydrogenase Solvents: Water

Reference

: Alternate Substrates of Human Glutaryl-CoA Dehydrogenase: Structure and Reactivity of Substrates, and Identification of a Novel 2-Enoyl-CoA Product

Rao, K. Sudhindra; et al, Biochemistry, 2002, 41(4), 1274-1284

13013-02-0

402755-94-6

2385-88-8

157786-88-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water
2.1 -
3.1 Reagents: Ammonium formate , Oxygen , Glutaryl coenzyme A dehydrogenase Solvents: Water

Reference

: Alternate Substrates of Human Glutaryl-CoA Dehydrogenase: Structure and Reactivity of Substrates, and Identification of a Novel 2-Enoyl-CoA Product

Rao, K. Sudhindra; et al, Biochemistry, 2002, 41(4), 1274-1284